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Compound of Interest

Compound Name: 4-Aminoisophthalic acid

Cat. No.: B1280447

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling procedures for
4-Aminoisophthalic acid (CAS No. 33890-03-8). The information is intended to support safe
laboratory practices and risk assessment in research and development settings.

Chemical Identification and Physical Properties

4-Aminoisophthalic acid is an aromatic compound containing both amine and carboxylic acid

functional groups. Understanding its physical and chemical properties is fundamental to its safe
handling and use in experimental settings.
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Property Value Reference
Chemical Name 4-Aminoisophthalic acid N/A
Synonyms 4-Amino-1-,3- o N/A
benzenedicarboxylic acid

CAS Number 33890-03-8 N/A
Molecular Formula CsH7NOa4 N/A
Molecular Weight 181.15 g/mol N/A
Appearance Solid N/A
Melting Point >300 °C [1]
Solubility Insoluble in water [1]
Flash Point Not available [1]
Autoignition Temperature Not available [1]

Hazard Identification and Classification

Based on available data for closely related isomers such as 5-Aminoisophthalic acid and 4-

Aminophthalic acid, 4-Aminoisophthalic acid is anticipated to present the following hazards. It

is crucial to handle this compound with the assumption of these risks until specific data for the

4-amino isomer becomes available.

GHS Hazard Classification (Anticipated)

Hazard Class Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory tract irritation)

GHS Pictograms (Anticipated)
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lsalt text

Signal Word: Warning

Hazard Statements (Anticipated)

o H315: Causes skin irritation.[2][3]

e H319: Causes serious eye irritation.[2][3]

o H335: May cause respiratory irritation.[2][3]
Precautionary Statements (Anticipated)

e Prevention:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2][3]

[e]

P264: Wash skin thoroughly after handling.[2][3]

o

P271: Use only outdoors or in a well-ventilated area.[2]

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3]

e Response:

[e]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[2][3]

o P312: Call a POISON CENTER or doctor if you feel unwell.[1]
o P332 + P313: If skin irritation occurs: Get medical advice/attention.[1]

o P337 + P313: If eye irritation persists: Get medical advice/attention.[1]
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o P362 + P364: Take off contaminated clothing and wash it before reuse.

e Storage:
o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[1]
o P405: Store locked up.[4]

e Disposal:
o P501: Dispose of contents/container to an approved waste disposal plant.[1]

Toxicological Information

Detailed toxicological data for 4-Aminoisophthalic acid (CAS 33890-03-8) is not readily
available. The following information is based on data for the closely related isomer, 5-
Aminoisophthalic acid (CAS 99-31-0), and should be used as a precautionary guide.

Toxicity Metric  Value Species Route Reference
LD50 Oral 1600 mg/kg Rat Oral [41[5]
Skin
Corrosion/Irritatio  No skin irritation Rabbit Dermal [4]
n
Serious Eye S )
Slight irritation Rabbit Ocular [4]

Damage/Irritation

Note: The toxicological properties of 4-Aminoisophthalic acid have not been fully
investigated.[1][4] Handle with care and avoid exposure.

Experimental Protocols

Due to the limited availability of specific experimental safety data for 4-Aminoisophthalic acid,
this section outlines general experimental protocols for assessing the key hazards identified for
its isomers. These protocols are provided as a reference for researchers who may need to
conduct their own safety evaluations.
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Experimental Protocol: Skin Irritation/Corrosion (OECD 404)
o Objective: To assess the potential of a substance to cause skin irritation or corrosion.
o Test System: Healthy young adult albino rabbits.

e Procedure:

[e]

A small area of the rabbit's fur is clipped.

o

0.5 g of the test substance is applied to the clipped skin and covered with a gauze patch.

[¢]

The patch is secured with tape for a 4-hour exposure period.

[¢]

After 4 hours, the patch is removed, and the skin is washed.

[e]

The skin is observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.

[e]

The severity of the reactions is scored according to a standardized scale.

o Data Analysis: The mean scores for erythema and edema are calculated for each animal.
The substance is classified as an irritant if the mean score meets the criteria defined in the
GHS.

Experimental Protocol: Acute Eye Irritation/Corrosion (OECD 405)

o Objective: To assess the potential of a substance to cause serious eye damage or irritation.
o Test System: Healthy young adult albino rabbits.

e Procedure:

o Asingle dose of 0.1 g of the test substance is instilled into the conjunctival sac of one eye
of the rabbit.

o The eyelids are held together for about one second.
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o The eye is observed for signs of corneal opacity, iritis, conjunctival redness, and chemosis
(swelling) at 1, 24, 48, and 72 hours after instillation.

o The severity of the reactions is scored according to a standardized scale.

o Data Analysis: The scores for each effect are recorded. The substance is classified based on
the severity and persistence of the eye lesions according to GHS criteria.

Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure and
ensure the stability of 4-Aminoisophthalic acid.

Handling:
o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[2]
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[6]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.[6]

e Hygiene: Wash hands thoroughly after handling.[2][3] Do not eat, drink, or smoke in the
laboratory.[1]

Storage:

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[1]

o Keep containers tightly closed when not in use.[1]

e Store locked up.[4]
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Emergency Procedures

First Aid Measures:

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.[1]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[3]

o Specific Hazards: May emit toxic fumes of carbon oxides and nitrogen oxides under fire

conditions.[1]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1]

Accidental Release Measures:

o Personal Precautions: Evacuate the area. Wear appropriate personal protective equipment

(see Section 5). Avoid breathing dust.[3]
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e Environmental Precautions: Prevent the material from entering drains or waterways.[2][3]

o Containment and Cleanup: Carefully sweep up the spilled material and place it in a suitable,
labeled container for disposal.[1][3] Avoid generating dust.[2][3]

Visualizations

Logical Workflow for Handling a Chemical Spill

Click to download full resolution via product page

Caption: A flowchart outlining the step-by-step procedure for responding to a chemical spill.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to 4-Aminoisophthalic Acid:
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280447#4-aminoisophthalic-acid-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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